Cas no 2034525-83-0 (2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide)

• Product Name: 2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide
• CAS No: 2034525-83-0
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 5779546
• PubChem ID: 91813955
• Update Time: 2025-05-26

2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide
• 2-(1-methylindol-3-yl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]acetamide
• 2-(1-methyl-1H-indol-3-yl)-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}acetamide
• F6445-5198
• 2034525-83-0
• AKOS025315744

• Inchi： 1S/C21H19N3O2S/c1-24-14-16(18-4-2-3-5-19(18)24)12-20(25)23-13-15-6-8-17(9-7-15)26-21-22-10-11-27-21/h2-11,14H,12-13H2,1H3,(H,23,25)
• InChI Key： FDSZQDNSYLPOLV-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)CNC(CC1=CN(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide

Comprehensive Overview of 2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide (CAS No. 2034525-83-0)

2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide, with the CAS number 2034525-83-0, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole core, a thiazole ring, and a benzylacetamide moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and enzyme inhibition, which are hot topics in modern medicinal chemistry.

The compound's molecular structure is characterized by the presence of a 1-methyl-1H-indol-3-yl group linked to a benzylacetamide scaffold via a thiazol-2-yloxy bridge. This design enhances its binding affinity to biological targets, such as kinases and receptors, which are frequently explored in cancer and neurodegenerative disease research. The CAS No. 2034525-83-0 is often searched in academic databases and patent literature, reflecting its relevance in cutting-edge studies.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. 2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide aligns with these trends, as its modular structure allows for derivatization to optimize pharmacokinetic properties. This adaptability makes it a valuable tool for addressing challenges in drug resistance and selectivity, key concerns in oncology and infectious disease research.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide coupling, etherification, and heterocyclic ring formation. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. The thiazole and indole motifs are particularly noteworthy, as they are prevalent in FDA-approved drugs, underscoring their pharmacological significance.

The rise of AI-driven drug discovery has further amplified interest in compounds like 2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide. Computational models predict its interactions with targets such as BRD4 and PI3K, which are frequently searched in relation to cancer therapeutics. This synergy between experimental and in silico approaches accelerates the identification of lead compounds, reducing time and costs in preclinical development.

Environmental and safety profiles of CAS No. 2034525-83-0 are also critical considerations. Recent studies emphasize the importance of green chemistry principles in its synthesis, minimizing hazardous byproducts. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic increasingly searched by regulatory bodies and industry stakeholders.

In summary, 2-(1-methyl-1H-indol-3-yl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide represents a versatile and innovative compound with broad applications in drug development. Its structural features, combined with emerging technologies like AI and machine learning, position it at the forefront of modern medicinal chemistry. As research progresses, this molecule is poised to contribute significantly to addressing unmet medical needs and advancing therapeutic innovation.